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Compound of Interest

Compound Name: Quinoline-7,8-diol hydrochloride

CAS No.: 671780-00-0

Cat. No.: B3356540

Get Quote

Executive Summary
Quinoline-7,8-diol hydrochloride is a specialized research chemical possessing dual hazard

characteristics: cytotoxicity (typical of quinoline scaffolds) and acidity (due to the hydrochloride

salt form). Furthermore, the 7,8-dihydroxy motif acts as a catechol mimic, making it highly

susceptible to oxidation and metal chelation.

Immediate Action Required:

DO NOT mix with oxidizing agents (bleach, peroxides) or strong bases.

DO NOT dispose of via sanitary sewer (sink), regardless of pH neutralization.[1]

DO segregate as "Hazardous Waste - Toxic/Corrosive Organic."

Part 1: Chemical Profile & Hazard Identification
To manage waste effectively, you must understand the "Why" behind the protocols. This

compound is not just "organic waste"; it is a reactive salt.
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Property Specification Operational Implication

Chemical Structure
Quinoline ring with -OH at 7,8

positions; HCl salt.[2]

Catechol-like behavior: Prone

to rapid oxidation in air/alkaline

pH, forming insoluble black

tars (quinones).

Acidity
Hydrolyzes in water to release

H⁺ and Cl⁻.

Solutions will be acidic (pH <

4). Corrosive to metal

containers. Use Glass or

HDPE.

Chelation
Binds divalent metals (Cu²⁺,

Fe²⁺, Zn²⁺).

If used in metallo-assays,

waste must be treated as

Mixed Waste (Organic + Heavy

Metal).

Aquatic Toxicity
High (Predicted based on

Quinoline parent).

Zero-discharge policy. Must

not enter water tables.

Key Hazard Classifications (GHS):

H301/H311: Toxic if swallowed or in contact with skin.[3][4]

H314/H318: Causes severe skin burns and eye damage (due to acidity).

H411: Toxic to aquatic life with long-lasting effects.[3][4][5][6][7]

Part 2: Pre-Disposal Stabilization & Segregation
The most common accident involving quinoline salts is incompatible mixing. The 7,8-diol moiety

is electron-rich and reacts violently with oxidizers.

1. Solid Waste (Pure Substance)
Container: Amber glass vial (preferred) or High-Density Polyethylene (HDPE).

Stabilization: Keep tightly sealed.[4][7] Hygroscopic nature of HCl salts means they absorb

moisture and degrade, potentially releasing HCl gas.
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Labeling: "Toxic Solid, Organic, n.o.s. (Quinoline-7,8-diol HCl)."

2. Liquid Waste (Stock Solutions/Mother Liquor)
Solvent Segregation:

Aqueous Solutions: Adjust pH to neutral (pH 6-8) ONLY if required by local EHS for

storage. Warning: Neutralization promotes oxidation (darkening). It is often safer to keep it

acidic and label as "Acidic Organic Waste."

Organic Solvents (DMSO/Methanol): Segregate into "Halogenated Organic Solvents"

carboy (due to the Chloride ion and Nitrogen heterocycle).

Incompatibility Alert: Never add this waste to a carboy containing Nitric Acid or Peroxides.

The catechol ring will oxidize exothermically.

Part 3: The Disposal Workflow
This self-validating workflow ensures compliance with RCRA guidelines (40 CFR 261) and

prevents cross-contamination.
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Caption: Decision matrix for segregating Quinoline-7,8-diol HCl waste streams based on

physical state and co-contaminants.

Part 4: Detailed Protocol Steps
Step 1: Personal Protective Equipment (PPE)

Gloves: Nitrile (0.11mm minimum). If handling concentrated stock (>100mM), use double-

gloving or Silver Shield® laminates to prevent organic salt permeation.

Respiratory: If handling solid powder outside a fume hood, a P95 particulate respirator is

mandatory.

Eyes: Chemical splash goggles (ANSI Z87.1).

Step 2: Spill Management (Immediate Response)
If the solid powder is spilled:

Isolate: Evacuate the immediate area (3-meter radius).

Neutralize: Do not use water initially (spreads the contamination). Cover with a dry absorbent

(Vermiculite or Sand).

Clean: Scoop into a dedicated waste jar. Wipe the surface with a 10% Sodium Carbonate

solution to neutralize the acidity and solubilize the residue, followed by a water rinse. Collect

all wipes as hazardous solid waste.

Step 3: Final Packaging for EHS Pick-up
Labeling: Since "Quinoline-7,8-diol HCl" is not explicitly P-listed or U-listed by name in 40

CFR 261.33, it defaults to the characteristic hazardous waste.

Proper Shipping Name:Toxic solids, organic, n.o.s. (Quinoline-7,8-diol hydrochloride)

UN Number: UN 2811 (Likely assignment for toxic organic solids).

Waste Codes (US): D002 (Corrosive, if liquid pH < 2), Toxic (Non-RCRA regulated unless

TCLP tested, but treat as Hazardous).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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